Cas no 1261830-32-3 (3-Fluoro-2-mercapto-5-(3-(trifluoromethoxy)phenyl)pyridine)
3-Fluoro-2-mercapto-5-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Fluoro-2-mercapto-5-(3-(trifluoromethoxy)phenyl)pyridine
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- Inchi: 1S/C12H7F4NOS/c13-10-5-8(6-17-11(10)19)7-2-1-3-9(4-7)18-12(14,15)16/h1-6H,(H,17,19)
- InChI Key: LXMAZTMLGUHEGM-UHFFFAOYSA-N
- SMILES: S=C1C(=CC(=CN1)C1C=CC=C(C=1)OC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 430
- XLogP3: 3.5
- Topological Polar Surface Area: 53.4
3-Fluoro-2-mercapto-5-(3-(trifluoromethoxy)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023027011-250mg |
3-Fluoro-2-mercapto-5-(3-(trifluoromethoxy)phenyl)pyridine |
1261830-32-3 | 97% | 250mg |
$659.60 | 2022-04-03 | |
| Alichem | A023027011-500mg |
3-Fluoro-2-mercapto-5-(3-(trifluoromethoxy)phenyl)pyridine |
1261830-32-3 | 97% | 500mg |
$1,068.20 | 2022-04-03 | |
| Alichem | A023027011-1g |
3-Fluoro-2-mercapto-5-(3-(trifluoromethoxy)phenyl)pyridine |
1261830-32-3 | 97% | 1g |
$1,596.00 | 2022-04-03 |
3-Fluoro-2-mercapto-5-(3-(trifluoromethoxy)phenyl)pyridine Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 3-Fluoro-2-mercapto-5-(3-(trifluoromethoxy)phenyl)pyridine
Compound CAS No. 1261830-32-3: 3-Fluoro-2-Mercapto-5-(3-(Trifluoromethoxy)Phenyl)Pyridine
The compound with CAS No. 1261830-32-3, known as 3-fluoro-2-mercapto-5-(3-(trifluoromethoxy)phenyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a fluoro group, a mercapto group, and a trifluoromethoxy-substituted phenyl group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.
Recent studies have highlighted the potential of 3-fluoro-2-mercapto-5-(3-(trifluoromethoxy)phenyl)pyridine in drug discovery. Researchers have explored its ability to inhibit specific enzymes and receptors, which could lead to the development of novel therapeutic agents for conditions such as cancer, inflammation, and neurodegenerative diseases. The trifluoromethoxy group, in particular, has been shown to enhance the compound's bioavailability and stability, making it a promising candidate for pharmacological applications.
In addition to its medicinal potential, this compound has also been investigated for its role in materials science. The pyridine ring and mercapto group contribute to the molecule's ability to form coordination complexes with metal ions, which can be utilized in the synthesis of advanced materials such as metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have demonstrated that CAS No. 1261830-32-3 can serve as a versatile building block for constructing highly porous and stable frameworks.
The synthesis of 3-fluoro-2-Mercapto-pyridine derivatives has been optimized through various methodologies, including multi-component reactions and microwave-assisted synthesis. These approaches have not only improved the yield but also reduced the reaction time, making the production of this compound more efficient and cost-effective. Furthermore, the incorporation of trifluoromethoxy groups into aromatic systems has been studied extensively due to their electron-withdrawing properties, which can modulate the electronic characteristics of the molecule.
From an analytical perspective, CAS No. 1261830-32-3 has been employed as a chelating agent in analytical chemistry for metal ion determination. Its ability to form stable complexes with transition metals has made it a valuable tool in spectroscopic analysis and trace metal detection. Recent research has focused on enhancing the sensitivity and selectivity of these complexes for practical applications in environmental monitoring and quality control.
In summary, CAS No. 1261830-32-3, or 3-fluoro-2-Mercapto-pyridine derivative, is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing both medicinal chemistry and materials science. As ongoing studies continue to uncover new properties and uses for this compound, its significance in scientific research is expected to grow further.
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